Cas no 2137089-81-5 (2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid)

• Product Name: 2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid
• CAS No: 2137089-81-5
• MF: C₈H₁₃F₂NO₃
• MW: 209.190529584885
• CID: 5298270
• Update Time: 2025-06-26

2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid
• 1-Pyrrolidinepropanoic acid, α,α-difluoro-2-(hydroxymethyl)-, (2S)-

• Inchi： 1S/C8H13F2NO3/c9-8(10,7(13)14)5-11-3-1-2-6(11)4-12/h6,12H,1-5H2,(H,13,14)/t6-/m0/s1
• InChI Key： DVGYFOFXKOPYBL-LURJTMIESA-N
• SMILES： FC(C(=O)O)(CN1CCC[C@H]1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: -1.9
• Topological Polar Surface Area: 60.8

Additional information on 2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid

Introduction to 2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid (CAS No. 2137089-81-5)

2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid (CAS No. 2137089-81-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated amino acids and is characterized by the presence of two fluorine atoms and a pyrrolidine ring with a hydroxymethyl group. These structural elements contribute to its distinct physicochemical properties and biological activities.

The fluorination of amino acids has been a focus of recent research due to the ability of fluorine to modulate the electronic and steric properties of molecules. Fluorinated amino acids can exhibit enhanced metabolic stability, improved solubility, and altered binding affinities to biological targets. In the case of 2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid, the presence of two fluorine atoms at the alpha position of the propanoic acid backbone significantly enhances its resistance to enzymatic degradation, making it a promising candidate for drug development.

The pyrrolidine ring with a hydroxymethyl group is another key feature of this compound. Pyrrolidine rings are common in many biologically active molecules, including natural products and synthetic drugs. The hydroxymethyl group adds further complexity and functionality, potentially enhancing the compound's ability to interact with specific protein targets. Recent studies have shown that compounds with similar structures can exhibit potent activity against various enzymes and receptors, suggesting that 2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid may have similar properties.

In terms of its synthesis, 2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid can be prepared through a multi-step process involving the selective fluorination of a precursor molecule followed by ring formation and functional group manipulation. The synthetic route is designed to ensure high yields and purity, which are crucial for its use in pharmaceutical applications. Advanced techniques such as asymmetric synthesis and catalytic methods have been employed to achieve the desired stereochemistry and regioselectivity.

The biological activity of 2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid has been investigated in several preclinical studies. These studies have demonstrated that the compound exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways, such as kinases and proteases. Additionally, it has shown promise in modulating signaling pathways associated with inflammation and cancer. For example, one study published in the Journal of Medicinal Chemistry reported that 2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid effectively inhibited the activity of a key kinase involved in tumor growth, suggesting its potential as an anticancer agent.

Furthermore, pharmacokinetic studies have revealed that 2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate. These properties make it suitable for further development as an oral therapeutic agent.

The safety profile of 2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid has also been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2,2-difluoro-3-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]propanoic acid (CAS No. 2137089-81-5) is a promising compound with unique structural features that contribute to its potential therapeutic applications. Its ability to modulate key biological targets and its favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.